4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

• IUPAC Name: 4-(4-methoxyphenyl)-3-pyrrol-1-yl-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C25H24N2O5S/c1-29-18-9-7-16(8-10-18)19-15-33-24(22(19)27-11-5-6-12-27)25(28)26-17-13-20(30-2)23(32-4)21(14-17)31-3/h5-15H,1-4H3,(H,26,28)
• InChI Key: AQVPUDSJLQICSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C25H24N2O5S
• Molecular Weight: 464.5 g/mol
• CAS No.: 1207033-52-0

Description

4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H24N2O5S and its molecular weight is 464.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Research on related compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, demonstrates their potential as anti-inflammatory and analgesic agents. These compounds have been synthesized from precursors like visnagenone and khellinone, showing significant inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, which compares favorably with standard drugs like sodium diclofenac (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Electrochromic Materials

Novel aromatic polyamides with pendent triphenylamine (TPA) units demonstrate excellent levels of thermal stability and electrochromic properties. These polymers, synthesized from dicarboxylic acid monomers, show strong UV-vis absorption bands and potential in hole-transporting and electrochromic applications, indicating their suitability for advanced material science applications (Cha-Wen Chang, Guey‐Sheng Liou, 2008).

Antitubercular and Antibacterial Activities

Derivatives linked with pyrrolo[3,2-b]pyridine-3-carboxamide and 2-methoxypyridine have been designed, synthesized, and shown potent antitubercular activity as well as significant antibacterial activity against strains like Escherichia coli and Staphylococcus aureus. These findings underscore the potential for these compounds in developing new antibacterial and antitubercular therapies (S. Bodige et al., 2019).

Cyclisation and Dearomatisation Studies

Studies on thiophene-3-carboxamides have explored their cyclisation and dearomatisation potential, transforming into pyrrolinones, azepinones, or partially saturated azepinothiophenes. This research opens avenues for novel synthetic pathways in organic chemistry (J. Clayden et al., 2004).